Cas no 2229144-57-2 (1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile
• CAS No: 2229144-57-2
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 5985881
• PubChem ID: 165642860
• Update Time: 2025-06-08

1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile
• EN300-1919605
• 2229144-57-2

• Inchi： 1S/C11H11BrN2O/c1-15-10-9(5-8(12)6-14-10)11(7-13)3-2-4-11/h5-6H,2-4H2,1H3
• InChI Key： MZXXJVLPSXWRIR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C#N)CCC1)OC

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9Ų

Additional information on 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile

Professional Introduction to 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile (CAS No. 2229144-57-2)

1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2229144-57-2, represents a unique blend of structural features that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of both bromo and methoxy substituents on the pyridine ring, coupled with the cyclobutane core and the nitrile group, endows this molecule with distinct chemical properties that are highly relevant to contemporary research objectives.

The structural motif of 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile is particularly noteworthy due to its potential to interact with biological targets in a manner that is both selective and potent. The pyridine ring, a common pharmacophore in medicinal chemistry, serves as a key scaffold for binding to biological receptors. The bromo substituent at the 5-position and the methoxy group at the 2-position introduce additional layers of complexity, enabling fine-tuning of electronic and steric properties. This arrangement is particularly advantageous for designing molecules that can modulate enzyme activity or receptor binding with high specificity.

In recent years, there has been a growing interest in exploring heterocyclic compounds as building blocks for drug discovery. Among these, pyridine derivatives have shown remarkable promise due to their ability to engage with a wide range of biological targets. The cyclobutane ring in 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile adds another dimension to its potential utility, as it can influence both the conformational flexibility and the electronic distribution of the molecule. This structural feature is particularly valuable for designing molecules that can adopt specific orientations within biological macromolecules, thereby enhancing binding affinity.

The nitrile group at the 1-position of the cyclobutane ring is another critical feature that contributes to the compound's chemical diversity. Nitrile groups are known for their ability to participate in hydrogen bonding interactions, which can be crucial for achieving high binding affinity to biological targets. Additionally, the nitrile group can undergo various chemical transformations, making it a versatile handle for further functionalization. This property is particularly useful in synthetic chemistry, where it allows for the introduction of additional functional groups or side chains that can enhance pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with unprecedented accuracy. These tools have been instrumental in understanding how structural features such as those present in 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile influence their biological activity. For instance, molecular docking studies have revealed that this compound can effectively bind to various protein targets, including enzymes and receptors involved in critical biological pathways. This has opened up new avenues for developing novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile presents an intriguing challenge due to its complex structural framework. However, recent developments in synthetic methodologies have made it more feasible to access such molecules efficiently. One particularly elegant approach involves a multi-step synthesis that leverages cross-coupling reactions and cyclization processes to construct the desired core structure. These synthetic strategies not only provide access to this compound but also offer insights into general methodologies that can be applied to other related molecules.

In addition to its potential applications in drug discovery, 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile has shown promise as a key intermediate in materials science research. The unique combination of functional groups present in this compound makes it an attractive candidate for designing advanced materials with tailored properties. For example, its ability to participate in π-stacking interactions could be exploited to develop novel organic semiconductors or liquid crystals. Furthermore, its reactivity towards various chemical transformations makes it a versatile building block for constructing complex molecular architectures.

The impact of this compound on ongoing research efforts cannot be overstated. Its unique structural features and diverse chemical properties make it a valuable tool for exploring new frontiers in pharmaceutical and materials science. As our understanding of biological systems continues to evolve, compounds like 1-(5-bromo-2-methoxypyridin-3-yl)cyclobutane-1-carbonitrile will play an increasingly important role in discovering and developing innovative solutions to some of humanity's most pressing challenges.